Cas no 101654-28-8 (2-Nitropyridin-4-ol)

• Product Name: 2-Nitropyridin-4-ol
• CAS No: 101654-28-8
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD04114170
• CID: 135724
• PubChem ID: 2762849
• Update Time: 2025-04-19

2-Nitropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Nitropyridin-4-ol
• 2-nitro-1H-pyridin-4-one
• 2-NITRO-4-PYRIDINOL
• 4-HYDROXY-2-NITROPYRIDINE
• 4-Pyridinol, 2-nitro-
• 2-Nitro-4-hydroxy-pyridin
• 4-Pyridinol,2-nitro
• 4-Pyridinol,2-nitro-(6CI)
• 4-Hydroxy-2-nitropyridine97%
• 4-HYDROXY-2-NITROPYRIDINE 97%
• 2-Nitropyridin-4(1H)-one
• FT-0600157
• SCHEMBL3862889
• 101654-28-8
• A800428
• J-510181
• CS-0186678
• H10537
• MFCD04114170
• AKOS015833830
• DTXSID90376509
• AKOS006291857
• GS-6351
• SY007405
• DB-006830

• MDL： MFCD04114170
• Inchi： 1S/C5H4N2O3/c8-4-1-2-6-5(3-4)7(9)10/h1-3H,(H,6,8)
• InChI Key： NJTUZNXKDOUPHP-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 255.1℃/760mmHg
• Flash Point: 108.1°C
• Refractive Index: 1.588
• PSA: 78.94000
• LogP: 1.21860